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Compound of Interest

Compound Name: radium chloride

Cat. No.: B1148284 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of measurements are paramount. Standard Reference Materials (SRMs) play a critical role in

ensuring the quality and consistency of analytical data. This guide provides a detailed

comparison of certified Radium Chloride SRMs, focusing on Radium-226, and introduces

alternative radium isotope standards. The information is intended to aid in the selection of the

most appropriate SRM for specific applications, such as instrument calibration and the

monitoring of radiochemical procedures.

Quantitative Data Comparison of Radium-226 Standard
Reference Materials
The National Institute of Standards and Technology (NIST) is a key provider of Radium-226

SRMs. The following table summarizes the key certified characteristics of three prominent NIST

SRMs.
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Characteristic NIST SRM 4969 NIST SRM 4974 NIST SRM 4967A

Certified Value
Massic Activity: 3.047

± 0.05 Bq/g[1]

Activity: 5.761 ± 0.075

kBq[2]

Massic Activity: 2482

± 30 Bq/g[3]

Reference Time
1200 EST, 15

September 1998[1]

1200 EST, 1 May

2005[2]

1200 EST, 01

September 2003[3]

Physical Form

Solution in a flame-

sealed 5 mL

borosilicate-glass

ampoule[1][4]

Solution in a heat-

sealed polyethylene

capsule (approx. 0.2

mL)[2]

Solution in a flame-

sealed 5 mL

borosilicate-glass

ampoule[3]

Chemical Composition
Radium-226 in 1.5 M

Hydrochloric Acid[1]

Radium-226 chloride

and non-radioactive

barium chloride in 1.0

M hydrochloric acid[2]

Radium-226 in

hydrochloric acid and

barium chloride

solution[3]

Intended Use

Calibration of

instruments for

radioactivity

measurement and

monitoring of

radiochemical

procedures[1][4]

Calibration of radon-

222 measurement

systems[2]

Calibration of

instruments for

radioactivity

measurement and

monitoring of

radiochemical

procedures[3]

Half-life (Radium-226) 1600 ± 7 years[2] 1600 ± 7 years[2] 1600 ± 7 years[3]

Key Feature

Certified for massic

activity of Radium-

226.[1]

Certified for Radium-

226 activity and

Radon-222 emanation

fraction.[2]

Higher massic activity

compared to SRM

4969.[3]

Alternative Radium Isotope Standards
Beyond Radium-226, other radium isotopes are available as standard materials, primarily for

research and medical applications.
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Isotope Supplier
Chemical

Form
Half-Life

Primary

Decay Mode

Radionuclidi

c Purity

Radium-223

National

Isotope

Development

Center

Radium

Chloride in 1

M HCl

11.4 days Alpha Not Specified

Radium-224

National

Isotope

Development

Center

Radium

Chloride in 1

M HCl or

solid Radium

Nitrate

3.63 days Alpha

>99.9% Ra-

224; <0.1%

Th-228[5][6]

Radium-228

National

Institute of

Standards

and

Technology

Solution

Standard
5.75 years Beta

Not

Specified[7]

Experimental Protocols and Methodologies
The certification of Radium Chloride SRMs involves rigorous experimental procedures to

ensure the accuracy and traceability of the certified values. The primary methods employed are

based on radiometric measurements.

Certification of NIST Radium-226 SRMs
The certification of NIST SRMs for Radium-226 activity is primarily based on two methods:

Direct comparison to primary mass standards: The activity of the radium standards is

traceable to the national primary radium standards, which were historically based on the

mass of highly purified radium chloride prepared by Otto Hönigschmid and compared with

the international standard prepared by Marie Curie.[7][8][9]

Radiometric Measurements:
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Gamma-ray Spectrometry: High-purity germanium (HPGe) detectors are used to compare

the gamma-ray emission rates of new batches of SRMs with existing primary standards.

Liquid Scintillation Counting: This technique is used for the simultaneous determination of

alpha- and beta-emitting radionuclides.[10]

Radon Emanation: For SRMs like SRM 4974, the emanation fraction of Radon-222 is a

certified value. This is determined by collecting and measuring the Radon-222 gas

produced from the decay of Radium-226 using pulse ionization chambers.[2]

A key aspect of the certification is the comprehensive uncertainty analysis, which takes into

account all potential sources of error in the measurement process.[1][3]

Analysis of Radium in Environmental Samples
Standard methods for the determination of radium in various matrices, which rely on the use of

certified reference materials for calibration, include:

Coprecipitation: Radium is often co-precipitated with barium sulfate from a sample solution.

This is a common pre-concentration and separation step.[10]

Alpha Spectrometry: This is a high-resolution technique used for the identification and

quantification of alpha-emitting radionuclides, including radium isotopes.[11][12] The

calibration of alpha-spectrometry systems is performed using certified reference materials

with a similar geometry to the samples being analyzed.[11][13]

Gamma Spectrometry: This method is used to measure the gamma rays emitted by the

decay products of radium to determine its concentration.[12]

Visualizing the Certification and Relationships
To better understand the processes and relationships involved in the certification of radium
chloride SRMs, the following diagrams are provided.
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Certification Workflow for Radium Chloride SRMs.
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Traceability of Radium Chloride SRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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